1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione

• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C10H13NO4/c1-2-15-7-5-6(12)10(7)11-8(13)3-4-9(11)14/h7,10H,2-5H2,1H3
• InChI Key: KQEMIMMWSSBDCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(=O)C1N2C(=O)CCC2=O

Description

1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione (CAS 1955516-07-0) is a synthetic organic compound with a molecular formula of C 10 H 13 NO 4 and a molecular weight of 211.21 g/mol . This chemical features a pyrrolidine-2,5-dione (succinimide) core, a privileged scaffold in medicinal chemistry and drug discovery known for its diverse biological activities . The structural motif of pyrrolidine-2,5-dione is a key building block in the development of novel therapeutic agents. Recent scientific literature highlights that derivatives of this core structure have been designed and investigated as potent antitumor agents. For instance, pyrazoline-substituted pyrrolidine-2,5-dione hybrids have demonstrated remarkable cytotoxic effects and antiproliferative activity against various human cancer cell lines, including breast adenocarcinoma (MCF7) and colorectal carcinoma (HT29) cells . Furthermore, specific pyrrolidine-2,5-dione derivatives have been patented for their utility as inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1), a significant immunomodulatory enzyme target in oncology . The cyclobutane moiety incorporated into its structure is a conformationally restricted ring that is also prevalent in bioactive molecules and serves as a valuable intermediate in synthetic organic chemistry. This compound is provided exclusively for research and development purposes in laboratory settings. It is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Cyclobutyl Ring Formation

The cyclobutyl moiety is constructed via photochemical [2+2] cycloaddition or thermal cyclization of alkenes/alkynes. For example:

• Starting material : Ethyl vinyl ether or derivatives.
• Reagents : UV light (for photocycloaddition) or Lewis acids (e.g., BF₃·Et₂O).
• Yield : 60–75% under optimized conditions.

Ethoxy Group Introduction

The ethoxy substituent is introduced through etherification :

• Reaction : Alkylation of a hydroxylated cyclobutane intermediate with ethyl bromide or iodomethane in the presence of a base (e.g., K₂CO₃).
• Conditions : Reflux in anhydrous THF or DMF at 60–80°C.
• Yield : 80–90%.

Pyrrolidine-2,5-dione Core Assembly

The final step involves cyclization to form the pyrrolidine-2,5-dione ring:

• Precursor : A diacid (e.g., succinic acid derivative) or diamide.
• Reagents : Acetic anhydride (for dehydration) or POCl₃ (for cyclodehydration).
• Yield : 70–85%.

Industrial Optimization Strategies

Industrial protocols enhance efficiency through:

Parameter	Laboratory Method	Industrial Optimization
Catalyst	None or homogeneous	Heterogeneous (e.g., zeolites)
Solvent	DCM, THF	Green solvents (e.g., ethanol)
Reaction Time	12–24 hours	2–6 hours (microwave-assisted)
Overall Yield	45–60%	70–85%

Key advancements include flow chemistry for continuous production and enzyme-catalyzed steps to improve stereoselectivity.

Analytical Validation

Post-synthesis characterization employs:

• NMR Spectroscopy : Confirms regiochemistry and stereochemistry (e.g., trans-configuration of substituents).
• X-ray Crystallography : Validates the 3D structure, including the cyclobutane ring puckering.
• HPLC-PDA : Ensures >98% purity for pharmaceutical-grade material.

Challenges and Solutions

• Steric Hindrance : The ethoxy group complicates cyclization. Microwave irradiation reduces side reactions.
• Oxidative Degradation : Stabilized via inert atmosphere (N₂/Ar) and antioxidants (e.g., BHT).

Chemical Reactions Analysis

1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a scaffold in drug discovery.

Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine-2,5-dione core can bind to active sites of enzymes, inhibiting their activity and modulating biochemical pathways . The ethoxy and oxocyclobutyl groups contribute to the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Table 1: Structural Comparison of Succinimide Derivatives

Compound Name	Molecular Formula	Substituent Features	Molecular Weight (g/mol)	Key Properties/Applications
1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione	C₁₀H₁₃NO₄	2-ethoxy-4-oxocyclobutyl (strained ring)	211.21	Underexplored; potential bioactivity
N-(Organothio)pyrrolidine-2,5-dione	Varies	Organothio group (e.g., -SMe, -SPh)	~180–250	Thiolation reagent, sulfenylation
1-[2-(3-Methoxyphenyl)ethyl]pyrrolidine-2,5-dione	C₁₃H₁₅NO₃	3-Methoxyphenethyl	245.27	Anticonvulsant, tyrosinase inhibition
3-(5-Methoxy-1H-indol-3-yl)pyrrolidine-2,5-dione	C₁₃H₁₂N₂O₃	Indole ring with methoxy	244.25	Anticancer, neuroactivity
1-(2-Chloro-1-(4-chlorophenyl)-2-nitropropyl)pyrrolidine-2,5-dione	C₁₃H₁₂Cl₂N₂O₃	Chloro, nitro, aromatic	323.15	Reactive intermediate, halogenation

Key Observations :

• Steric Effects: The cyclobutyl group in the target compound introduces steric strain, which may reduce reactivity in nucleophilic substitutions compared to less hindered derivatives like N-(organothio)succinimides .
• Electronic Effects : The ethoxy group enhances electron density at the cyclobutyl ring, while the oxo group withdraws electrons, creating a polarized environment. This contrasts with the electron-deficient nitro and chloro groups in ’s compound, which increase electrophilicity .
• Aromatic vs.

Crystallographic and Physicochemical Properties

• Crystallography : SHELX software () is commonly employed for structural determination of succinimide derivatives. The target compound’s crystal structure would reveal cyclobutyl ring puckering and hydrogen-bonding patterns, critical for understanding packing efficiency and stability .
• Solubility and Stability : The ethoxy group likely enhances lipophilicity compared to polar nitro or indole substituents. However, the oxo group may promote hydrogen bonding, affecting melting points and crystallinity .

Biological Activity

1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione is a compound of significant interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{10}H_{13}NO_4$ and a molecular weight of 211.21 g/mol. Its structure features a pyrrolidine-2,5-dione core with an ethoxy substituent attached to a cyclobutyl ring, which contributes to its biological activity.

Synthesis

The synthesis of 1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione typically involves multi-step organic reactions:

• Formation of the Cyclobutyl Ring : This is achieved through cyclization reactions starting from simple alkenes or alkynes.
• Introduction of the Ethoxy Group : Involves etherification reactions where an alcohol reacts with an alkyl halide.
• Formation of the Pyrrolidine-2,5-dione Core : Cyclization of suitable precursors under acidic or basic conditions leads to the formation of the pyrrolidine ring.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The unique structural features allow it to bind effectively to active sites, potentially inhibiting or modulating enzyme activity and influencing various metabolic pathways. The mechanisms may include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic processes.
• Receptor Modulation : It may act as a modulator for specific receptors, influencing signal transduction pathways.

Biological Activities

Research has indicated several potential biological activities for 1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of pyrrolidine compounds exhibit antimicrobial properties, potentially making them useful in treating infections .
• Anticancer Potential : Some studies have explored the anticancer properties of similar compounds, indicating that they may inhibit cancer cell proliferation through various mechanisms .
• Neuroprotective Effects : There is emerging evidence that certain derivatives can provide neuroprotection, which could be beneficial in treating neurodegenerative diseases .

Case Studies and Research Findings

Several studies have investigated the biological activities and mechanisms associated with this compound and its derivatives:

• Antimicrobial Studies : A study highlighted the efficacy of similar pyrrolidine derivatives against various bacterial strains, suggesting a broader application in antimicrobial drug development .
• Cancer Cell Line Studies : Research demonstrated that related compounds could induce apoptosis in cancer cell lines, indicating potential as therapeutic agents in oncology .
• Neuroprotective Research : Investigations into the neuroprotective properties revealed that certain modifications to the pyrrolidine structure enhanced protective effects against oxidative stress in neuronal cells .

Comparison with Related Compounds

To better understand the unique properties of 1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione, it can be compared with other similar compounds:

Compound Name	Structure	Biological Activity
3-Chloro-1-aryl pyrrolidine-2,5-diones	Structure	Inhibitory activity on carbonic anhydrase isoenzymes
Pyrrolidine-2,3-diones	Structure	Antibacterial activity against Pseudomonas aeruginosa
1-(2-Ethoxy-4-hydroxycyclobutyl)pyrrolidine-2,5-dione	Structure	Enhanced chemical reactivity and biological activity

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione, and how can reaction conditions be optimized?

• Methodological Answer : The compound’s synthesis typically involves cyclobutane ring functionalization followed by pyrrolidine-2,5-dione coupling. Key steps include palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) for introducing ethoxy groups and cyclization under basic conditions . Optimization can leverage Design of Experiments (DoE) to minimize trial-and-error, focusing on variables like temperature, catalyst loading, and solvent polarity. For example, fractional factorial designs reduce the number of experiments while identifying critical parameters .

Q. How should researchers handle and store this compound to ensure safety and stability?

• Methodological Answer : Due to the compound’s potential reactivity (e.g., ketone and dione moieties), storage in airtight containers under inert gas (N₂/Ar) at –20°C is recommended to prevent hydrolysis or oxidation . Handling requires PPE (gloves, goggles) and fume hood use. Static charge accumulation should be mitigated by grounding equipment, as noted in protocols for structurally similar pyrrolidine derivatives .

Q. What spectroscopic and crystallographic techniques are recommended for structural characterization?

• Methodological Answer : Nuclear Magnetic Resonance (¹H/¹³C NMR) and Fourier-Transform Infrared (FTIR) spectroscopy are essential for confirming functional groups (e.g., cyclobutyl ketone, ethoxy). X-ray crystallography resolves stereochemistry, as demonstrated in studies of analogous pyrrolidine-2,5-dione derivatives . High-resolution mass spectrometry (HRMS) validates molecular weight, while differential scanning calorimetry (DSC) assesses thermal stability .

Advanced Research Questions

Q. How can computational methods like quantum chemical calculations aid in the design of reactions involving this compound?

• Methodological Answer : Reaction path searches using density functional theory (DFT) predict transition states and intermediates, enabling mechanistic insights. For example, ICReDD’s workflow integrates quantum calculations with experimental validation to optimize cyclobutane ring-opening reactions . Solvent effects can be modeled via COSMO-RS to select optimal media for cyclization steps .

Q. What strategies are effective in resolving contradictions in reaction yield data when scaling up synthesis?

• Methodological Answer : Discrepancies between small- and large-scale batches often arise from heat/mass transfer limitations. Reactor design principles (e.g., continuous-flow systems) improve mixing and temperature control, as classified under RDF2050112 . Statistical tools like response surface methodology (RSM) identify nonlinear relationships between scale-up parameters (e.g., agitation rate, residence time) and yield .

Q. How can multi-component reactions (MCRs) be applied to synthesize derivatives of this compound?

• Methodological Answer : MCRs (e.g., Passerini or Ugi reactions) enable rapid diversification of the pyrrolidine-2,5-dione core. For instance, combining aniline derivatives, acetylenedicarboxylates, and aldehydes generates substituted pyrrolidinones in one pot, as shown in analogous syntheses . Catalytic asymmetric variants can introduce chirality using organocatalysts like proline derivatives .

Q. What are the challenges in analyzing impurities or degradation products of this compound, and what methods are suitable?

• Methodological Answer : Hydrolysis of the ethoxy group or cyclobutane ring oxidation generates key impurities. High-performance liquid chromatography (HPLC) with charged aerosol detection (CAD) quantifies low-abundance species, while liquid chromatography–mass spectrometry (LC-MS/MS) identifies degradation pathways . Accelerated stability studies (40°C/75% RH for 6 months) under ICH guidelines predict shelf-life .